Head-to-Head Tumor Regression: MTX-531 Monotherapy vs. Erlotinib + Alpelisib Combination in HNSCC PDX (944545-341-R)
In the HPV-negative HNSCC PDX model 944545-341-R, MTX-531 monotherapy (100 mg/kg daily, oral) achieved a mean tumor regression of 70%, whereas the direct comparator arm—erlotinib plus alpelisib combination—produced zero tumor regressions [1]. Furthermore, higher doses of alpelisib could not be escalated in the combination regimen due to tolerability constraints, whereas MTX-531 was well tolerated at doses up to 150 mg/kg, yielding an additional efficacy boost and a threefold improvement in median survival over the 100 mg/kg dose [1]. Across all five HNSCC PDX models evaluated, MTX-531 monotherapy resulted in a 66% mean overall response rate and a median survival increase ranging from 62% to 542% [1].
| Evidence Dimension | Tumor regression in HPV-negative HNSCC PDX model |
|---|---|
| Target Compound Data | Mean tumor regression of 70% (MTX-531 monotherapy, 100 mg/kg/day) |
| Comparator Or Baseline | Erlotinib plus alpelisib combination: 0% tumor regression |
| Quantified Difference | Absolute difference of 70 percentage points in regression rate; MTX-531 monotherapy superior to dual-agent combination |
| Conditions | 944545-341-R HPV-negative HNSCC patient-derived xenograft mouse model; daily oral dosing |
Why This Matters
This direct head-to-head comparison demonstrates that a single molecule (MTX-531) can outperform a two-drug clinical combination in both efficacy and tolerability, a critical differentiator for procurement decisions in oncology in vivo studies.
- [1] Whitehead CE, Ziemke EK, Frankowski-McGregor CL, et al. A first-in-class selective inhibitor of EGFR and PI3K offers a single-molecule approach to targeting adaptive resistance. Nature Cancer. 2024;5(8):1250-1266. doi:10.1038/s43018-024-00781-6 View Source
